Cas no 1889201-05-1 ((3-Methylthiophen-2-yl)(1H-pyrazol-4-yl)methanol)

• Product Name: (3-Methylthiophen-2-yl)(1H-pyrazol-4-yl)methanol
• CAS No: 1889201-05-1
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 5704668
• PubChem ID: 114988226
• Update Time: 2025-05-20

(3-Methylthiophen-2-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methylthiophen-2-yl)(1H-pyrazol-4-yl)methanol
• 1889201-05-1
• EN300-1116483
• 1H-Pyrazole-4-methanol, α-(3-methyl-2-thienyl)-

• Inchi： 1S/C9H10N2OS/c1-6-2-3-13-9(6)8(12)7-4-10-11-5-7/h2-5,8,12H,1H3,(H,10,11)
• InChI Key： VTNBWFMMDNDANP-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C1C=NNC=1)O

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 429.1±40.0 °C(Predicted)
• pka: 12.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (3-Methylthiophen-2-yl)(1H-pyrazol-4-yl)methanol

Introduction to (3-Methylthiophen-2-yl)(1H-pyrazol-4-yl)methanol (CAS No. 1889201-05-1)

The compound (3-Methylthiophen-2-yl)(1H-pyrazol-4-yl)methanol, with the CAS registry number 1889201-05-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a methylthiophene ring and a pyrazole moiety, both of which contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in drug development, electronic materials, and advanced chemical synthesis.

The methylthiophene component of this molecule is a derivative of thiophene, a five-membered aromatic heterocycle with sulfur as the heteroatom. The substitution of a methyl group at the 3-position of the thiophene ring introduces steric effects and modifies the electronic properties of the ring system. This makes the compound highly reactive in certain chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. The pyrazole moiety, on the other hand, is a five-membered aromatic heterocycle containing two nitrogen atoms. Pyrazole derivatives are known for their ability to act as hydrogen bond donors and acceptors, which enhances their solubility in polar solvents and their bioavailability when used in pharmaceuticals.

Recent research has focused on the synthesis and characterization of (3-Methylthiophen-2-yl)(1H-pyrazol-4-yl)methanol using various methodologies. For instance, Suzuki-Miyaura coupling reactions have been employed to construct this molecule by coupling arylboronic acids with aryl halides in the presence of palladium catalysts. This approach has been optimized to achieve high yields and excellent regioselectivity, making it a valuable tool for large-scale production. Additionally, microwave-assisted synthesis has been explored to accelerate reaction rates and reduce reaction times, which is particularly advantageous in high-throughput screening processes.

In terms of applications, (3-Methylthiophen-2-yl)(1H-pyrazol-4-yl)methanol has shown promise in the field of drug discovery. Its unique combination of structural motifs makes it an ideal candidate for targeting various biological pathways. For example, recent studies have demonstrated its potential as an inhibitor of kinases involved in cancer cell proliferation. The molecule's ability to modulate enzyme activity through hydrogen bonding and π–π interactions has been extensively studied using computational modeling techniques such as molecular docking and dynamics simulations.

Beyond pharmaceutical applications, this compound has also been investigated for its role in materials science. The methylthiophene ring imparts electronic conjugation properties that are desirable in organic semiconductors and optoelectronic devices. Researchers have explored its use as a building block for constructing π-conjugated polymers with tailored electronic properties. These materials hold potential for applications in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic cells.

Moreover, the methanol group attached to the molecule introduces hydrophilic characteristics that enhance its compatibility with polar solvents and biological systems. This feature is particularly advantageous in drug delivery systems where solubility is a critical factor. Recent advancements in nanotechnology have leveraged this property to develop drug delivery vehicles such as liposomes and polymeric nanoparticles that can encapsulate this compound for targeted delivery.

From an environmental standpoint, the synthesis and application of (3-Methylthiophen-2-yl)(1H-pyrazol-4-yL)methanol have been evaluated for their sustainability profiles. Green chemistry principles have been integrated into its production processes to minimize waste generation and reduce energy consumption. For instance, catalytic hydrogenation methods have been developed to replace traditional reductive steps that rely on hazardous reducing agents like sodium borohydride.

In conclusion, (3-Methylthiophen